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Compound of Interest

Compound Name: 3-Azabicyclo[3.1.0]hexan-6-amine

CAS No.: 208837-84-7

Cat. No.: B1275089

Get Quote

Part 1: Executive Summary (Immediate Action Card)
Use this section for immediate operational decision-making.
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Parameter Operational Directive

Chemical Nature
Bicyclic secondary amine.[1][2] High alkalinity

(Free Base) or Acidic (HCl Salt).[1]

Primary Hazards
Corrosive/Irritant (Skin/Eye/Respiratory).[1][3][4]

Potential Sensitizer.[1][4]

Waste Stream
Basic Organic Waste (Liquid) or Hazardous

Solid Waste (Solid).[1]

Incompatibilities

Do NOT mix with: Strong acids (exothermic),

Acid chlorides, Anhydrides, Nitrosating agents

(forms carcinogens).[1]

Destruction
High-temperature incineration equipped with

afterburner and scrubber.[1]

Spill Action

Evacuate immediate area. Don PPE.[1][2][3][5]

[6][7][8][9] Absorb with inert material

(Vermiculite).[1][3] Do not use sawdust (fire

risk).[1]

Part 2: Chemical Profile & Hazard Identification[2][3]
Why we handle it this way (Causality & Mechanism)

To dispose of 3-Azabicyclo[3.1.0]hexan-6-amine safely, you must understand its structural

reactivity.[1] This is not a generic amine; it contains a [3.1.0] bicyclic system, featuring a fused

cyclopropane ring.[1]

Ring Strain Energy: The fused cyclopropane ring introduces significant ring strain (~27

kcal/mol).[1] While kinetically stable under standard conditions, exposure to strong Lewis

acids or extreme heat during uncontrolled neutralization can trigger ring-opening reactions,

releasing additional heat.[1]

Basicity: As a secondary amine, the free base is a strong nucleophile and base.[1]
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Risk: Adding this directly to a generic "Organic Waste" drum that contains acidic

byproducts (e.g., acetic acid, HCl traces) will cause an immediate, violent exothermic

reaction.

Nitrosamine Potential: Like all secondary amines, this compound can react with nitrosating

agents (nitrites, nitrogen oxides) to form N-nitrosamines, which are potent carcinogens.[1]

Protocol: Ensure waste streams are free of oxidizing acids (Nitric acid) or nitrite salts.[1]

Self-Validating Safety Check:

If the waste container feels warm after addition, STOP.[1] You have likely mixed incompatible

pH streams.[1]

Part 3: Disposal Workflows
A. Solid Waste (Salts & Contaminated Debris)
Applicable to: Hydrochloride salts (CAS 1369494-70-1), contaminated gloves, weigh boats.[1]

Segregation: Isolate from general trash.[1] Do not autoclave (potential volatilization of toxic

vapors).[1]

Packaging: Double-bag in heavy-duty polyethylene (LDPE) bags or place in a wide-mouth

HDPE jar.

Labeling: Label as "Hazardous Waste - Toxic/Irritant Solid."

Note: If the salt is acidic (HCl), denote "Acidic Solid" to prevent mixing with cyanide/sulfide

wastes.[1]

B. Liquid Waste (Free Base & Solutions)
Applicable to: Reaction mother liquors, flash chromatography fractions.[1]

Step-by-Step Protocol:

pH Validation (The Critical Control Point):
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Before disposal, test the pH of your waste solution.[1]

If pH < 5:[1] The amine is protonated (salt form).[1] It is safe for general organic waste

streams unless the stream is highly basic.[1]

If pH > 9:[1] The amine is free.[1] DANGER: Do not mix with acidic waste.[1]

Solvent Compatibility:

Dissolve/dilute in a combustible solvent (Ethanol, Methanol, or Acetone). Avoid chlorinated

solvents if possible to reduce incineration costs, unless required by solubility.[1]

Container Choice: Use HDPE or Glass (Amber).[1] Avoid metal containers if the solution is

corrosive.[1]

Tagging:

US EPA Codes: Likely D001 (Ignitable) if in solvent.[1][10] If neat, treat as Non-Regulated

Hazardous Waste unless toxicity characteristic (D004-D043) is proven (rare for this

specific scaffold).[1]

Text: "Basic Organic Waste. Contains: 3-Azabicyclo[3.1.0]hexan-6-amine."[1][3][11][12]

Part 4: Visual Decision & Response Systems
Diagram 1: Disposal Decision Tree
Use this logic flow to determine the correct waste stream.
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Waste Material Identified:
3-Azabicyclo[3.1.0]hexan-6-amine

Physical State?

Solid (Powder/Debris) Liquid (Solution/Oil)

Contaminated Items
(Gloves/Paper)

Pure Chemical
(Salt/Free Base) CRITICAL: Check pH

Hazardous Solid Waste Bin
(Double Bagged)

Acidic (pH < 5)
(Salt Form)

Basic (pH > 9)
(Free Amine)

Basic Organic Waste Stream
(High BTU Incineration)

Safe to mix w/ organics Segregate from
Oxidizers/Acids

Click to download full resolution via product page

Caption: Operational logic for segregating amine waste to prevent incompatible mixing.

Diagram 2: Emergency Spill Response Workflow
Follow this sequence in the event of a benchtop spill.
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1. ALERT
Notify personnel

Evacuate if >100mL

2. PPE DONNING
Nitrile Gloves (Double)

Goggles + Lab Coat

3. CONTAINMENT
Circle spill with

absorbent pillows

4. ABSORPTION
Use Vermiculite or Sand

(NO Sawdust/Paper)

5. COLLECTION
Scoop into HDPE jar
Label 'Spill Debris'

Click to download full resolution via product page

Caption: Immediate containment protocol. Note the prohibition of sawdust to prevent fire

hazards.[1]

Part 5: Regulatory & Technical Data[1]
Table 1: Physical & Safety Data for Disposal Classification

Property Value/Description Relevance to Disposal

CAS Number 116539-55-0 (General)
Identifier for waste manifests.

[1][12]

Flash Point
~48°C (Est.[1][6] for Free

Base)

Ignitable (D001). Must be

stored in flammables cabinet.

pKa ~10.5 (Conjugate acid)
Highly basic.[1] Will burn

skin/eyes.[1]

RCRA Code Not P/U Listed.[1]

Classify by characteristic:

D001 (Ignitable) or D002

(Corrosive) if pH > 12.[1]5.

DOT Shipping
UN 3259 (Amines, solid,

corrosive)

Transport classification for off-

site disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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